N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide

• Molecular Formula: C17H18N2O4S2
• Molecular Weight: 378.5 g/mol
• IUPAC Name: N-[4-(acetylsulfamoyl)phenyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H18N2O4S2/c1-12-3-7-15(8-4-12)24-11-17(21)18-14-5-9-16(10-6-14)25(22,23)19-13(2)20/h3-10H,11H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: MWXSWXLLMXIDTA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)C

Description

N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide, also known as AMOS, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. AMOS is a sulfonamide-based compound that has been synthesized using a simple and efficient method.

Scientific Research Applications

N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has been studied extensively in various scientific research applications. One of the most significant applications of N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide is in the field of cancer research. Studies have shown that N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has potent anti-cancer properties and can inhibit the growth and proliferation of cancer cells. Additionally, N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that can help to eliminate cancer cells from the body.

Mechanism of Action

The mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of enzymes that are involved in cancer cell growth and proliferation. N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to inhibit the activity of carbonic anhydrase IX, which is an enzyme that is overexpressed in many types of cancer cells. By inhibiting this enzyme, N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide can effectively inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to have a number of biochemical and physiological effects. Studies have shown that N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide can inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of carbonic anhydrase IX. Additionally, N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide in lab experiments is its potent anti-cancer properties. N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to be effective against a wide range of cancer types, making it a promising candidate for the development of new cancer treatments. Additionally, the simple and efficient synthesis method for N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide makes it easy to produce in large quantities for use in lab experiments.
One of the limitations of using N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide in lab experiments is its limited solubility in water. This can make it difficult to administer N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide to cells in vitro and in vivo. Additionally, the mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide is not fully understood, which can make it difficult to optimize its use in lab experiments.

Future Directions

There are many future directions for the study of N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide. One potential direction is the development of new cancer treatments based on N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide. Additionally, further research is needed to fully understand the mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide and to optimize its use in lab experiments. Further studies are also needed to investigate the potential anti-inflammatory properties of N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide and its potential applications in other areas of medicine. Overall, N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide is a promising compound that has the potential to make a significant impact in the field of medicine.

Synthesis Methods

N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide has been synthesized using a simple and efficient method that involves the reaction of 4-[(acetylamino)sulfonyl]phenylamine with 2-[(4-methylphenyl)sulfanyl]acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields N-{4-[(acetylamino)sulfonyl]phenyl}-2-[(4-methylphenyl)sulfanyl]acetamide as a white solid with a high yield of up to 80%.